Cas no 1805995-04-3 (Methyl 4-amino-2-(difluoromethyl)-3-methylpyridine-6-acetate)

• Product Name: Methyl 4-amino-2-(difluoromethyl)-3-methylpyridine-6-acetate
• CAS No: 1805995-04-3
• MF: C₁₀H₁₂F₂N₂O₂
• MW: 230.211289405823
• CID: 4856849
• Update Time: 2025-06-15

Methyl 4-amino-2-(difluoromethyl)-3-methylpyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-amino-2-(difluoromethyl)-3-methylpyridine-6-acetate

• Inchi： 1S/C10H12F2N2O2/c1-5-7(13)3-6(4-8(15)16-2)14-9(5)10(11)12/h3,10H,4H2,1-2H3,(H2,13,14)
• InChI Key： PISJHTXHUTXSAJ-UHFFFAOYSA-N
• SMILES： FC(C1=C(C)C(=CC(CC(=O)OC)=N1)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 251
• XLogP3: 1
• Topological Polar Surface Area: 65.2

Additional information on Methyl 4-amino-2-(difluoromethyl)-3-methylpyridine-6-acetate

Methyl 4-amino-2-(difluoromethyl)-3-methylpyridine-6-acetate (CAS No. 1805995-04-3): A Comprehensive Overview

Methyl 4-amino-2-(difluoromethyl)-3-methylpyridine-6-acetate, identified by its CAS number 1805995-04-3, is a significant compound in the field of chemical and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of multiple functional groups, including an amino group, a difluoromethyl group, and a methyl group, makes it a versatile intermediate for synthesizing various bioactive molecules.

The compound's structure is characterized by a pyridine core, which is a common scaffold in many pharmaceuticals. The pyridine ring provides a stable aromatic system that can be modified at various positions to introduce different pharmacophores. In the case of Methyl 4-amino-2-(difluoromethyl)-3-methylpyridine-6-acetate, the amino group at the 4-position and the difluoromethyl group at the 2-position are particularly noteworthy. These substituents can influence the compound's electronic properties and interactions with biological targets.

Recent research has highlighted the importance of fluorinated compounds in medicinal chemistry. The introduction of fluorine atoms into molecular structures can enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic properties. The difluoromethyl group in Methyl 4-amino-2-(difluoromethyl)-3-methylpyridine-6-acetate is a prime example of such an effect. Studies have shown that difluoromethyl-substituted compounds often exhibit improved pharmacological profiles, making them attractive candidates for further development.

The synthesis of Methyl 4-amino-2-(difluoromethyl)-3-methylpyridine-6-acetate involves multi-step organic reactions, typically starting from commercially available pyridine derivatives. The introduction of the amino group at the 4-position can be achieved through nucleophilic substitution reactions, while the incorporation of the difluoromethyl group often requires more sophisticated methods such as metal-catalyzed cross-coupling reactions or halogenation followed by reduction. The final step involves acetylation to introduce the acetate moiety at the 6-position.

In terms of applications, Methyl 4-amino-2-(difluoromethyl)-3-methylpyridine-6-acetate serves as a valuable building block for more complex molecules. Its structural features make it suitable for further derivatization to produce novel compounds with potential therapeutic effects. For instance, it can be used to synthesize kinase inhibitors, which are widely used in cancer treatment. The presence of both an amino group and a difluoromethyl group provides multiple points for functionalization, allowing researchers to fine-tune the properties of their final products.

One area where this compound has shown promise is in the development of antiviral agents. The unique electronic distribution caused by the combination of these functional groups can lead to selective interactions with viral enzymes or receptors. Preliminary studies have suggested that derivatives of Methyl 4-amino-2-(difluoromethyl)-3-methylpyridine-6-acetate may exhibit inhibitory activity against certain viruses, making them interesting candidates for further investigation.

The use of computational methods has also been instrumental in understanding the behavior of Methyl 4-amino-2-(difluoromethyl)-3-methylpyridine-6-acetate. Molecular modeling techniques can predict how this compound might interact with biological targets, providing insights into its potential pharmacological effects. These predictions can guide experimental design and help optimize synthetic routes for more efficient production.

As research continues to advance, the applications of Methyl 4-amino-2-(difluoromethyl)-3-methylpyridine-6-acetate are likely to expand. New synthetic strategies and methodologies will continue to emerge, enabling researchers to access more complex derivatives with enhanced properties. The combination of experimental chemistry and computational biology will be crucial in unlocking the full potential of this compound and related molecules.

In conclusion, Methyl 4-amino-2-(difluoromethyl)-3-methylpyridine-6-acetate (CAS No. 1805995-04-3) is a versatile and significant compound in pharmaceutical research. Its unique structural features and potential applications make it a valuable tool for developing new drugs and bioactive molecules. As our understanding of its properties continues to grow, so too will its role in advancing medical science.